ethyl 3-methylhex-2-enoate
Description
Ethyl 3-methylhex-2-enoate is a chemical compound with the CAS Number: 15677-00-6 and a molecular weight of 156.22 . It is a liquid in its physical form .
Molecular Structure Analysis
The molecular structure of ethyl 3-methylhex-2-enoate consists of 26 bonds in total. This includes 10 non-H bonds, 2 multiple bonds, 5 rotatable bonds, 2 double bonds, and 1 ester (aliphatic) . The InChI code for this compound is 1S/C9H16O2/c1-4-6-8(3)7-9(10)11-5-2/h7H,4-6H2,1-3H3/b8-7- .Physical And Chemical Properties Analysis
Ethyl 3-methylhex-2-enoate is a liquid . Its molecular weight is 156.22 . Unfortunately, specific physical and chemical properties like boiling point, melting point, and solubility were not found in the sources I accessed.Safety and Hazards
The safety information available indicates that ethyl 3-methylhex-2-enoate is classified under GHS07. The hazard statements associated with it are H302, H312, and H332, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing mist/vapors/spray, and wearing protective gloves, clothing, and eye/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 3-methylhex-2-enoate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl acetoacetate", "3-methyl-2-butanone", "Sodium ethoxide", "Methyl magnesium bromide", "Ethyl bromide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with sodium ethoxide to form the sodium salt of ethyl acetoacetate.", "Step 2: 3-methyl-2-butanone is reacted with methyl magnesium bromide to form the corresponding alcohol.", "Step 3: The alcohol from step 2 is reacted with the sodium salt of ethyl acetoacetate from step 1 to form an intermediate compound.", "Step 4: Ethyl bromide is added to the intermediate compound from step 3 and the resulting mixture is heated to form a new intermediate compound.", "Step 5: The intermediate compound from step 4 is treated with hydrochloric acid to form the final product, ethyl 3-methylhex-2-enoate.", "Step 6: The final product is purified by washing with sodium bicarbonate, drying with anhydrous magnesium sulfate, and filtering to remove any impurities. The purified product is then collected and stored for further use." ] } | |
CAS RN |
22210-21-5 |
Product Name |
ethyl 3-methylhex-2-enoate |
Molecular Formula |
C9H16O2 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid, Mixture of diastereomers](/img/structure/B6261822.png)